103060-53-3

Daptomycin

In Stock

• CAS RN:
• 103060-53-3

• Formula:
• C72H101N17O26

• InChI:
• InChI=1S/C72H101N17O26/c1-5-6-7-8-9-10-11-22-53(93)81-44(25-38-31-76-42-20-15-13-17-39(38)42)66(108)84-45(27-52(75)92)67(109)86-48(30-59(102)103)68(110)89-61-37(4)115-72(114)49(26-51(91)40-18-12-14-19-41(40)74)87-71(113)60(35(2)24-56(96)97)88-69(111)50(34-90)82-55(95)32-77-63(105)46(28-57(98)99)83-62(104)36(3)79-65(107)47(29-58(100)101)85-64(106)43(21-16-23-73)80-54(94)33-78-70(61)112/h12-15,17-20,31,35-37,43-50,60-61,76,90H,5-11,16,21-30,32-34,73-74H2,1-4H3,(H2,75,92)(H,77,105)(H,78,112)(H,79,107)(H,80,94)(H,81,93)(H,82,95)(H,83,104)(H,84,108)(H,85,106)(H,86,109)(H,87,113)(H,88,111)(H,89,110)(H,96,97)(H,98,99)(H,100,101)(H,102,103)/t35-,36-,37-,43+,44+,45+,46+,47+,48+,49+,50-,60+,61+/m1/s1

• InChIKey:
• DOAKLVKFURWEDJ-RWDRXURGSA-N

• Lipopeptide antibiotic. Gram-positive bacterial membrane integrity antagonist. Does not interact with p450 cytochromes. Concentration-dependent antibacterial activity in vitro and in vivo.
  Daptomycin is a naturally occurring cyclic lipopeptide produced by the soil saprotroph S. roseosporus that is effective against resistant Gram-positive bacteria (MIC90s range from 0.25-16 mg/L). It binds to bacterial plasma membranes to disrupt multiple aspects of function, including altering membrane potential and redirecting proteins essential for cell division and cell wall synthesis.
  Daptomycin is a semi-synthetic cyclic lipopeptide antibiotic isolated form the bacterium Streptomyces roseosporus with broad-spectrum antibiotic activity against Gram-positive bacteria. Daptomycin has a distinct mechanism of action, in which it binds to bacterial membrane and causes rapid depolarizati...